Cas no 114586-51-5 ((3Z)-3-Butylidene-7-chloro-6-hydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one)

• Product Name: (3Z)-3-Butylidene-7-chloro-6-hydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
• CAS No: 114586-51-5
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 183979
• Update Time: 2024-03-01

(3Z)-3-Butylidene-7-chloro-6-hydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-butylidene-7-chloro-4,5,6,7-tetrahydro-6-hydroxy-
• SenkyunolideL
• Senkyunolide L
• (3Z)-3-Butylidene-7-chloro-6-hydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one

• Inchi： 1S/C12H15ClO3/c1-2-3-4-9-7-5-6-8(14)11(13)10(7)12(15)16-9/h4,8,11,14H,2-3,5-6H2,1H3/b9-4-
• InChI Key： QHFASJHNXWAWLY-WTKPLQERSA-N
• SMILES： ClC1C2C(=O)O/C(=C\CCC)/C=2CCC1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans